Cas no 779-43-1 ( )

• Product Name: &nbsp
• CAS No: 779-43-1
• MF: C₉H₇Cl₂FO₃
• MW: 253.054484605789
• CID: 983950
• PubChem ID: 302886
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 779-43-1
• NSC-190629
• DTXSID80307281
• NSC190629
• 3-(2,4-dichloro-5-fluorophenoxy)propanoic acid
•  

• Inchi： 1S/C9H7Cl2FO3/c10-5-3-6(11)8(4-7(5)12)15-2-1-9(13)14/h3-4H,1-2H2,(H,13,14)
• InChI Key： QZRDVJIPXZYCFV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1OCCC(=O)O)F)Cl

Computed Properties

• Exact Mass: 251.97571
• Monoisotopic Mass: 251.9756276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53